5-Bromo-3-chloro-2-fluorobenzoyl chloride
Overview
Description
Scientific Research Applications
Pharmaceutical Intermediates
5-Bromo-3-chloro-2-fluorobenzoyl chloride: is utilized as an intermediate in the synthesis of various pharmaceutical compounds. Its reactivity due to the presence of halogens makes it a valuable building block for constructing complex molecules, particularly in the development of new drugs with potential therapeutic applications .
Material Science
In material science, this compound can be used to modify surface properties of materials. By reacting with other organic compounds, it can introduce fluorinated segments to polymers, enhancing their thermal stability and chemical resistance .
Chemical Synthesis
The compound serves as a key reagent in chemical synthesis, especially in the formation of benzoylated derivatives. These derivatives are crucial for creating compounds with enhanced pharmacological activity .
Chromatography
5-Bromo-3-chloro-2-fluorobenzoyl chloride: can be used to prepare standards and derivatives for chromatographic analysis, aiding in the separation and identification of complex mixtures in analytical chemistry .
Analytical Chemistry
In analytical chemistry, it’s used for derivatization of chemical compounds to increase their detectability and quantifiability in various analytical techniques, such as mass spectrometry or UV-visible spectroscopy .
Organic Electronics
This compound can be employed in the field of organic electronics, where it can be used to synthesize organic semiconductors. These semiconductors are essential for the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs) .
Agrochemical Research
It can also be used in the synthesis of agrochemicals, such as pesticides and herbicides. The halogen atoms present in the compound can be crucial for the biological activity of these agrochemicals .
Environmental Science
Lastly, in environmental science, 5-Bromo-3-chloro-2-fluorobenzoyl chloride can be used to study degradation processes and the environmental fate of halogenated aromatic compounds, which are often persistent organic pollutants .
Safety and Hazards
properties
IUPAC Name |
5-bromo-3-chloro-2-fluorobenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2BrCl2FO/c8-3-1-4(7(10)12)6(11)5(9)2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFIHTIMJXAWNHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)Cl)F)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2BrCl2FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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